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Compound of Interest

Compound Name: Nonanoyl chloride

Cat. No.: B041932

This guide provides immediate safety, handling, and disposal protocols for Nonanoyl chloride,
tailored for researchers, scientists, and drug development professionals. Adherence to these
procedures is critical for ensuring laboratory safety and minimizing risks associated with this
corrosive and reactive chemical.

Nonanoyl chloride is a colorless to light yellow liquid that is highly reactive, particularly with
water, and poses significant health risks upon exposure.[1][2] It is classified as a substance
that causes severe skin burns and eye damage, is toxic if swallowed, and may cause
respiratory irritation.[3][4][5]

Hazard Identification and Safety Data

A summary of key quantitative and qualitative safety data for Nonanoyl chloride is presented
below. This information is compiled from multiple safety data sheets to provide a
comprehensive overview.
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Parameter Value / Information Source(s)

Signal Word Danger

H314: Causes severe skin
burns and eye
damageH301/H302:

Toxic/Harmful if

Hazard Statements

swallowedH335: May cause

respiratory irritation

Pictograms Corrosion, Acute Toxicity (Oral)
Flash Point 99 °C (210.2 °F)
Boiling Point 108-110 °C at 22 mmHg
Density 0.98 g/mL at 25 °C
NTQYXUJLILNTFH-
INChl Key
UHFFFAOYSA-N
CAS Number 764-85-2

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Nonanoyl chloride to prevent
exposure. The following equipment must be worn:

e Eye and Face Protection: Chemical safety goggles are required. A face shield should be
worn in situations where splashing is a possibility.

¢ Skin Protection:

o Gloves: Chemically impervious gloves must be worn. It is crucial to inspect gloves for any
signs of degradation or puncture before use.

o Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin
contact. For tasks with a higher risk of exposure, impervious protective clothing and boots
may be required.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b041932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Respiratory Protection: All work with Nonanoyl chloride should be conducted in a well-
ventilated area, preferably within a chemical fume hood. If exposure limits are exceeded or if
irritation is experienced, a NIOSH/MSHA approved respirator must be used. For high
airborne contaminant concentrations, a positive-pressure supplied air respirator may be
necessary.

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation:

e Ensure that a safety shower and eyewash station are readily accessible and in good working
order.

 Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary PPE and ensure it is in good condition.

e Have spill control materials, such as non-combustible absorbent (e.g., sand, earth, or
vermiculite), readily available. Do not use water or combustible materials for spill cleanup.

o Prepare a designated and properly labeled waste container for Nonanoyl chloride residue
and contaminated materials.

2. Handling and Use:

e Conduct all manipulations of Nonanoyl chloride within a certified chemical fume hood.

e Avoid direct contact with skin, eyes, and clothing.

e Do not breathe vapors or mists.

o Keep the container tightly closed when not in use.

» Be aware that Nonanoyl chloride reacts with water and other substances such as bases,
strong oxidizing agents, alcohols, and amines. Keep it away from incompatible materials.

e Ground and bond containers when transferring material to prevent static discharge.

3. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.
o Clean the work area meticulously.
o Decontaminate or dispose of any contaminated PPE as hazardous waste.

Emergency and First Aid Procedures
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Immediate action is critical in the event of exposure to Nonanoyl chloride.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial
respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

All waste containing Nonanoyl chloride must be treated as hazardous waste.

o Chemical Waste: Collect any unused Nonanoyl chloride and residues in a designated,
properly labeled, and sealed container. Do not mix with other waste streams.

o Contaminated Materials: All materials that have come into contact with Nonanoyl chloride,
including absorbent materials from spills, used PPE, and empty containers, must be
disposed of as hazardous waste.

» Disposal Vendor: Arrange for the disposal of all Nonanoyl chloride waste through a
licensed hazardous waste disposal company, following all local, regional, and national
regulations.

Spill Response Workflow

The following diagram outlines the step-by-step procedure for responding to a Nonanoyl
chloride spill.
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Immediate Actions
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Caption: Workflow for handling a Nonanoyl chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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